Cas no 2227718-56-9 ((2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol)

• Product Name: (2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol
• CAS No: 2227718-56-9
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 6107000
• PubChem ID: 165608981
• Update Time: 2025-10-22

(2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol
• 2227718-56-9
• EN300-1752185

• Inchi： 1S/C9H14OS/c1-6(10)4-9-5-7(2)11-8(9)3/h5-6,10H,4H2,1-3H3/t6-/m1/s1
• InChI Key： MFNSUXBEMLDGNA-ZCFIWIBFSA-N
• SMILES： S1C(C)=CC(=C1C)C[C@@H](C)O

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on (2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol

The Chemical Compound CAS No 2227718-56-9: (2R)-1-(2,5-Dimethylthiophen-3-yl)Propan-2-Ol

The compound with CAS No 2227718-56-9, commonly referred to as (2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule's chiral center at the propanol group and the substituted thiophene ring contribute to its intriguing chemical behavior and biological activity.

Thiophene derivatives have long been studied for their versatile properties, particularly in the context of pharmaceuticals and agrochemicals. The presence of a thiophene ring in (2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of cellular signaling pathways, particularly in cancer biology.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the thiophene derivative followed by nucleophilic substitution or alkylation to introduce the propanol group. Researchers have optimized these steps to achieve high yields and enantioselectivity, which is crucial for its application in asymmetric synthesis.

One of the most exciting developments involving (2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol is its role in targeted drug delivery systems. By modifying the thiophene ring with functional groups, scientists have created derivatives that can selectively bind to specific receptors or enzymes, enhancing the efficacy of therapeutic agents while minimizing side effects.

In addition to its pharmacological applications, this compound has shown promise in organic electronics. The thiophene moiety contributes to its conjugation properties, making it a potential candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent research has focused on improving its electronic properties through strategic substitutions on the thiophene ring.

The stereochemistry of (2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-ol plays a critical role in determining its biological activity. The (R) configuration at the propanol group influences its interaction with biomolecules, such as proteins and nucleic acids. This has led to investigations into its potential as a chiral catalyst in asymmetric synthesis reactions.

Furthermore, this compound has been studied for its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Its ability to scavenge free radicals has been attributed to the electron-rich nature of the thiophene ring.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of (2R)-1-(2,5-dimethylthiophen-3-yl)propan-2-Ol with various biological targets. These studies provide insights into its binding affinity and selectivity, paving the way for rational drug design.

In conclusion, CAS No 2227718-56-9 represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with ongoing research into its properties and functions, positions it as a key player in future innovations in chemistry and medicine.